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Compound of Interest

Compound Name: DPM-1003

Cat. No.: B15580676 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on dissolving DPM-1003 for experimental use. The following

information is curated from publicly available research data and supplier information to address

common questions and troubleshooting scenarios.

Frequently Asked Questions (FAQs)
Q1: What is DPM-1003 and what is its mechanism of action?

A1: DPM-1003 is a potent and specific allosteric inhibitor of Protein Tyrosine Phosphatase 1B

(PTP1B).[1][2] PTP1B is a key negative regulator in several signaling pathways, and its

inhibition has shown therapeutic potential in conditions such as Rett Syndrome, lung injury, and

metabolic diseases.[1][3][4] DPM-1003 targets a non-catalytic, disordered segment at the C-

terminus of the PTP1B protein.[5]

Q2: What is the recommended solvent for dissolving DPM-1003?

A2: For in vivo studies, DPM-1003 has been successfully dissolved in a saline solution. A

research study by Song et al. (2022) in JCI Insight reports the use of saline to dissolve DPM-
1003 for administration in mice. While specific solubility concentrations in common organic

solvents like DMSO or ethanol are not readily available in public literature, its oral bioavailability

suggests some level of aqueous solubility.

Q3: What are the recommended storage conditions for DPM-1003?
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A3: According to supplier information, DPM-1003 powder should be stored at -20°C for long-

term storage (up to 3 years) and at 4°C for shorter periods (up to 2 years). Once dissolved in a

solvent, it is recommended to store the solution at -80°C for up to 6 months or at -20°C for up

to 1 month. To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution

into single-use vials.
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Issue Possible Cause Recommended Solution

DPM-1003 is not fully

dissolving in saline.

The concentration may be too

high for direct dissolution in

saline. While DPM-1003 is

orally bioavailable, its absolute

solubility in saline at high

concentrations may be limited.

1. Try gentle warming of the

solution (e.g., to 37°C). 2. Use

sonication to aid dissolution. 3.

For initial stock solutions,

consider using a small amount

of an organic solvent like

DMSO before further dilution in

an aqueous buffer or saline.

Note: Always check the

tolerance of your experimental

system to the final

concentration of the organic

solvent.

Precipitation is observed after

adding the DPM-1003 solution

to the cell culture medium.

The final concentration of

DPM-1003 or the organic

solvent (if used for the stock

solution) may be too high in

the final medium, causing the

compound to precipitate.

1. Ensure the final

concentration of the organic

solvent (e.g., DMSO) in the cell

culture medium is low, typically

less than 0.1%. 2. Prepare a

more diluted stock solution and

add a larger volume to the

medium to achieve the desired

final concentration, ensuring

gradual mixing. 3. Pre-warm

the cell culture medium before

adding the DPM-1003 solution.

Inconsistent experimental

results are observed.

This could be due to

incomplete dissolution,

degradation of the compound,

or improper storage of the

solution.

1. Visually inspect your DPM-

1003 solution before each use

to ensure it is clear and free of

precipitates. 2. Always use

freshly prepared solutions or

properly stored aliquots to

avoid degradation from

multiple freeze-thaw cycles. 3.

Ensure accurate and

consistent preparation of the
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DPM-1003 solution for each

experiment.

Experimental Protocols
Protocol for Preparation of DPM-1003 Solution for In
Vivo Studies (Based on Song et al., 2022)
This protocol is adapted from the methodology used in a peer-reviewed study for administering

DPM-1003 to mice.

Materials:

DPM-1003 powder

Sterile saline solution (0.9% NaCl)

Sterile microcentrifuge tubes or vials

Vortex mixer

(Optional) Sonicator

Procedure:

Weighing: Accurately weigh the desired amount of DPM-1003 powder in a sterile

microcentrifuge tube.

Reconstitution: Add the calculated volume of sterile saline to the tube to achieve the desired

final concentration. The study by Song et al. (2022) used doses up to 10 mg/kg, which would

be administered in a suitable injection volume for the animal model.

Dissolution: Vortex the solution vigorously until the powder is completely dissolved. If

dissolution is slow, gentle warming or brief sonication may be used to facilitate the process.

Sterilization (Optional but Recommended): If required for the experimental application (e.g.,

intravenous injection), filter the solution through a 0.22 µm sterile filter.
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Storage: If not for immediate use, aliquot the solution into sterile single-use tubes and store

at -20°C or -80°C.
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Caption: Signaling pathway of PTP1B inhibition by DPM-1003.
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Caption: Experimental workflow for dissolving DPM-1003.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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